Cas no 1823714-27-7 ((4-Tert-butyl-1-fluorocyclohexyl)methanol)

• Product Name: (4-Tert-butyl-1-fluorocyclohexyl)methanol
• CAS No: 1823714-27-7
• MF: C₁₁H₂₁FO
• MW: 188.282247304916
• CID: 5041829
• Update Time: 2025-10-22

(4-Tert-butyl-1-fluorocyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-tert-butyl-1-fluorocyclohexyl)methanol
• (4-(tert-Butyl)-1-fluorocyclohexyl)methanol
• (4-Tert-butyl-1-fluorocyclohexyl)methanol

• Inchi： 1S/C11H21FO/c1-10(2,3)9-4-6-11(12,8-13)7-5-9/h9,13H,4-8H2,1-3H3
• InChI Key： CPUUBNUCBHXXTM-UHFFFAOYSA-N
• SMILES： FC1(CO)CCC(CC1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on (4-Tert-butyl-1-fluorocyclohexyl)methanol

(4-Tert-butyl-1-fluorocyclohexyl)methanol (CAS No. 1823714-27-7): An Overview of a Promising Compound in Medicinal Chemistry

(4-Tert-butyl-1-fluorocyclohexyl)methanol (CAS No. 1823714-27-7) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a tert-butyl group and a fluorine atom attached to a cyclohexane ring, which together impart distinct chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to (4-Tert-butyl-1-fluorocyclohexyl)methanol.

Chemical Structure and Properties

The chemical structure of (4-Tert-butyl-1-fluorocyclohexyl)methanol is defined by its tert-butyl group and fluorine atom, which are strategically positioned on the cyclohexane ring. The tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. The fluorine atom, on the other hand, introduces electronic effects that can modulate the compound's interactions with biological targets. These structural features make (4-Tert-butyl-1-fluorocyclohexyl)methanol an interesting candidate for various applications in medicinal chemistry.

The physical properties of (4-Tert-butyl-1-fluorocyclohexyl)methanol include its melting point, boiling point, and solubility in different solvents. These properties are crucial for understanding its behavior in both laboratory settings and potential pharmaceutical formulations. Recent studies have shown that the compound exhibits good solubility in polar solvents such as methanol and ethanol, which facilitates its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of (4-Tert-butyl-1-fluorocyclohexyl)methanol has been explored through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-tert-butylcyclohexanone with a suitable fluorinating agent followed by reduction to form the alcohol. Another approach involves the use of organometallic reagents to introduce the tert-butyl group onto the cyclohexane ring, followed by selective fluorination.

A recent study published in the Journal of Organic Chemistry detailed an efficient synthesis method that combines palladium-catalyzed cross-coupling reactions with selective fluorination steps. This method not only improves the yield but also enhances the purity of the final product, making it suitable for further biological evaluation.

Biological Activities and Applications

The biological activities of (4-Tert-butyl-1-fluorocyclohexyl)methanol have been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, research has shown that the compound can selectively inhibit certain kinases, which are important targets for treating various diseases such as cancer and inflammatory disorders.

In addition to enzyme inhibition, (4-Tert-butyl-1-fluorocyclohexyl)methanol has also been investigated for its anti-inflammatory properties. Studies using cell-based assays have demonstrated that the compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory conditions.

Clinical Trials and Future Prospects

While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of (4-Tert-butyl-1-fluorocyclohexyl)methanol in human subjects. Several pharmaceutical companies are currently conducting Phase I clinical trials to assess the pharmacokinetics and safety profile of the compound.

The future prospects for (4-Tert-butyl-1-fluorocyclohexyl)methanol are promising, particularly in areas such as cancer therapy and inflammatory disease management. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects.

Conclusion

(4-Tert-butyl-1-fluorocyclohexyl)methanol (CAS No. 1823714-27-7) is a versatile compound with unique structural features that make it an attractive candidate for medicinal chemistry applications. Its potential as an enzyme inhibitor and anti-inflammatory agent has been highlighted in recent studies, paving the way for further clinical evaluation. As research continues to advance, it is likely that this compound will play a significant role in developing new therapeutic strategies for various diseases.